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Compound of Interest

Compound Name: iron(III)bromide

Cat. No.: B8816755 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the successful management of hygroscopic anhydrous iron(III) bromide (FeBr3)

in moisture-sensitive experiments.

Section 1: Frequently Asked Questions (FAQs)
Q1: What is Iron(III) Bromide (FeBr3) and why is it considered highly hygroscopic? A1: Iron(III)

bromide, also known as ferric bromide, is a Lewis acid catalyst commonly used in organic

synthesis, particularly for the bromination of aromatic compounds.[1][2][3] It exists as a dark

red or brown-red crystalline solid.[3][4] FeBr3 is highly hygroscopic, meaning it readily absorbs

moisture from the atmosphere.[3][4][5] This sensitivity is a critical factor to manage, as

exposure to water can significantly impact its chemical integrity and catalytic activity.

Q2: What are the visual indicators of FeBr3 degradation due to moisture? A2: Fresh,

anhydrous FeBr3 should be a free-flowing, dark crystalline powder.[3][4] The primary visual

indicators of moisture contamination and degradation include:

Clumping: The powder will lose its free-flowing nature and form clumps or aggregates.[6]

Color Change: The deep red-brown color may change to a lighter brownish-yellow.

Damp Appearance: In cases of significant moisture exposure, the solid may appear damp or

even deliquesce, dissolving into the absorbed water to form a solution.[5][7]
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Q3: How does moisture exposure affect the performance of FeBr3 in a reaction? A3: Moisture

exposure deactivates FeBr3 as a Lewis acid catalyst.[8] Water molecules, acting as Lewis

bases, donate lone pairs of electrons to the electron-deficient iron center. This reaction forms a

stable hydrated iron complex, such as [Fe(H₂O)₆]³⁺.[8] This hydrated complex is no longer

capable of activating bromine for electrophilic aromatic substitution, which leads to failed

reactions or significantly reduced yields.[8][9]

Q4: What are the ideal storage conditions for anhydrous FeBr3? A4: To maintain its anhydrous

state and reactivity, FeBr3 must be stored under controlled conditions. The ideal storage

protocol is in a tightly sealed container under a dry, inert atmosphere, such as nitrogen or

argon.[4][10][11] The container should be kept in a cool, dry place. For enhanced protection,

especially after a container has been opened, it is best practice to store it inside a desiccator

containing a suitable drying agent (e.g., silica gel, Drierite).

Q5: Can I purify FeBr3 that has been exposed to moisture? A5: Yes, purification is possible but

requires specific equipment. The most common method for purifying FeBr3 is sublimation.[3][4]

This is typically done by heating the compound in a sealed tube containing bromine gas (Br2)

at temperatures between 120°C and 200°C.[3][4] This procedure should only be performed by

personnel experienced with handling hazardous materials and vacuum line techniques. For

most laboratory applications, purchasing a new, sealed bottle of anhydrous FeBr3 is a more

practical and safer alternative.

Section 2: Troubleshooting Guide for Moisture-
Sensitive Experiments
This guide addresses common issues encountered when using FeBr3 in moisture-sensitive

reactions.
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Problem Potential Cause Recommended Solution

Reaction Failure or Low Yield

The FeBr3 catalyst has been

deactivated by moisture

absorption.

Use a fresh, unopened

container of anhydrous FeBr3.

Ensure all glassware is

rigorously dried (e.g., oven-

dried at >125°C overnight) and

the reaction is assembled

under an inert atmosphere

(glove box or Schlenk line).[12]

FeBr3 Powder is Clumped

The material has been

exposed to ambient humidity

during storage or handling.[6]

Immediately move the

container to a dry environment

like a glove box or desiccator.

[6] Gently break up the clumps

with a dry spatula before

weighing. If the material is

excessively clumpy, it is likely

compromised and should be

replaced.

Unstable Mass on Balance

The FeBr3 is rapidly absorbing

atmospheric moisture during

the weighing process.

Perform all weighing

operations inside a controlled,

low-humidity environment,

such as a glove box.[6] If a

glove box is unavailable, use

the "weighing by difference"

method: weigh a sealed vial

containing FeBr3, quickly

transfer the approximate

amount to the reaction vessel,

and immediately re-weigh the

vial to determine the exact

mass transferred. This

minimizes exposure time.[6]

Inconsistent Results / Poor

Reproducibility

Variable amounts of moisture

are being introduced into the

Standardize the experimental

setup. Implement a strict

protocol for drying solvents
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reaction, leading to

inconsistent catalyst activity.

and glassware. Always handle

FeBr3 under a rigorously

maintained inert atmosphere.

Formation of Unexpected

Byproducts

Moisture may alter the reaction

pathway. Decomposed FeBr3

can also introduce impurities

that catalyze side reactions.

Confirm the anhydrous nature

of the FeBr3. Ensure the

reaction is free from

atmospheric leaks. Purify all

starting materials and solvents

to remove any trace water.

Section 3: Key Experimental Protocols
Protocol 1: Handling and Transfer of Anhydrous FeBr3 in a Glove Box

Preparation: Ensure the glove box atmosphere has low oxygen (<10 ppm) and moisture (<1

ppm) levels. Bring a clean, dry spatula, a weighing boat or vial, and the sealed FeBr3

container into the glove box antechamber.

Equilibration: Allow the items to equilibrate to the glove box atmosphere for at least 20

minutes before bringing them into the main chamber.

Transfer: Open the main FeBr3 container inside the glove box. Using the dry spatula,

promptly transfer the desired amount of the free-flowing powder to the weighing boat or vial.

Weighing: Weigh the required amount of FeBr3 on a tared analytical balance located inside

the glove box.

Sealing: Immediately and tightly reseal the main FeBr3 container. It is good practice to wrap

the cap with paraffin film for an extra seal.

Addition: Add the weighed FeBr3 directly to your reaction vessel inside the glove box.

Storage: Return the main FeBr3 container to its designated storage location, preferably

within a desiccator.

Protocol 2: Setting up a Moisture-Sensitive Reaction with FeBr3 using a Schlenk Line
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Glassware Preparation: Rigorously dry all glassware (reaction flask, condenser, etc.) in an

oven (≥125°C) for at least 4 hours, or preferably overnight.[12]

Assembly: Immediately assemble the hot glassware on the Schlenk line while flushing with a

steady stream of dry inert gas (argon or nitrogen). Allow the glassware to cool to room

temperature under a positive pressure of inert gas.

Reagent Addition (Solid): Briefly remove the septum or stopper from the reaction flask and,

under a strong counterflow of inert gas, quickly add the pre-weighed FeBr3 via a powder

funnel. Immediately reseal the flask.

Solvent Addition: Add anhydrous solvent to the reaction flask via a cannula or a dry, nitrogen-

flushed syringe.[12]

Reaction Conditions: Maintain a positive pressure of inert gas throughout the entire

experiment. Use a bubbler to monitor the gas flow and prevent over-pressurization or

atmospheric backflow.[12]

Section 4: Data and Visualizations
Quantitative Data Summary
Table 1: Properties of Anhydrous Iron(III) Bromide

Property Value Reference(s)

Chemical Formula FeBr₃ [2][13]

Molar Mass 295.56 g/mol [5][13]

Appearance
Dark red to reddish-brown

crystalline powder
[3][4]

Density 4.50 g/cm³ [3][4]

Melting Point 200 °C (decomposes) [2][5]

Solubility Soluble in water, ethanol, ether [3][4][5]
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Visual Workflow and Pathway Diagrams
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Caption: Workflow for handling hygroscopic FeBr3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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